Cas no 43189-32-8 (methyl 2-amino-4-(methylsulfanyl)butanoate)

• Product Name: methyl 2-amino-4-(methylsulfanyl)butanoate
• CAS No: 43189-32-8
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• MDL: MFCD03940111
• CID: 928813
• PubChem ID: 351663
• Update Time: 2025-05-21

methyl 2-amino-4-(methylsulfanyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl DL-methionate
• [(2R)-1-methoxy-4-methylsulfanyl-1-oxobutan-2-yl]azanium
• methyl 2-amino-4-(methylsulfanyl)butanoate
• EN300-34561
• EINECS 219-651-9
• NSC-522628
• methyl DL-methioninate
• NSC522628
• NSC 522231
• EINECS 256-133-1
• BBL010083
• methioninmethylester
• Methyl 2-amino-4-(methylsulfanyl)butanoate #
• 21691-49-6
• methyl 2-amino-4-(methylthio)butyrate
• SCHEMBL108559
• methyl 2-amino-4-(methylthio)butanoate
• STK397328
• CCG-251888
• Methyl L-methionate HCl
• LS-13200
• AKOS016338203
• Methyl L-methionate hydrochloride
• AKOS001082760
• 2-Amino-4-methylthiobutyric acid, methyl ester
• 43189-32-8
• NS00086912

• MDL： MFCD03940111
• Inchi： 1S/C6H13NO2S/c1-9-6(8)5(7)3-4-10-2/h5H,3-4,7H2,1-2H3
• InChI Key： UIHPNZDZCOEZEN-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(=O)OC)N

Computed Properties

• Exact Mass: 163.06669983g/mol
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-4-(methylsulfanyl)butanoate

Methyl 2-Amino-4-(Methylsulfanyl)Butanoate: A Comprehensive Overview

Methyl 2-amino-4-(methylsulfanyl)butanoate, identified by the CAS number 43189-32-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a building block in organic synthesis.

The chemical structure of methyl 2-amino-4-(methylsulfanyl)butanoate comprises a butanoate backbone with an amino group at the second carbon and a methylsulfanyl group at the fourth carbon. This arrangement imparts the molecule with both acidic and basic functionalities, making it versatile for various chemical reactions. The presence of the methylsulfanyl group introduces sulfur into the molecule, which can influence its reactivity and stability.

Recent studies have explored the synthesis of methyl 2-amino-4-(methylsulfanyl)butanoate through various routes, including nucleophilic substitution and condensation reactions. Researchers have optimized these methods to enhance yield and purity, making the compound more accessible for large-scale production. The ability to synthesize this compound efficiently has opened new avenues for its application in medicinal chemistry.

In terms of applications, methyl 2-amino-4-(methylsulfanyl)butanoate has shown promise as an intermediate in the synthesis of bioactive molecules. Its amino and sulfanyl groups can act as reactive sites for further functionalization, enabling the creation of complex structures with potential therapeutic properties. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant activities.

One notable area of research involves the use of methyl 2-amino-4-(methylsulfanyl)butanoate in peptide synthesis. The amino group allows for the formation of peptide bonds, while the sulfanyl group can serve as a protecting group during synthesis. This dual functionality makes it an attractive candidate for constructing peptide-based drugs.

Additionally, recent advancements in green chemistry have led to environmentally friendly methods for synthesizing methyl 2-amino-4-(methylsulfanyl)butanoate. These methods often utilize renewable resources or catalytic processes to minimize waste and reduce environmental impact.

In conclusion, methyl 2-amino-4-(methylsulfanyl)butanoate, with its unique chemical properties and versatile structure, continues to be a focal point in chemical research. Its potential applications span across multiple disciplines, from drug discovery to sustainable chemical synthesis. As research progresses, this compound is expected to play an increasingly important role in advancing modern chemistry.